1-Cyclohex-2-en-1-yl-3-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]urea

• IUPAC Name: 1-cyclohex-2-en-1-yl-3-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]urea
• InChI: InChI=1S/C15H24F3N3O/c16-15(17,18)11-21-8-6-12(7-9-21)10-19-14(22)20-13-4-2-1-3-5-13/h2,4,12-13H,1,3,5-11H2,(H2,19,20,22)
• InChI Key: BGRLQRYKXGRWJR-UHFFFAOYSA-N
• Canonical SMILES: C1CC=CC(C1)NC(=O)NCC2CCN(CC2)CC(F)(F)F
• Molecular Formula: C15H24F3N3O
• Molecular Weight: 319.37 g/mol

Description

1-Cyclohex-2-en-1-yl-3-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 1-Cyclohex-2-en-1-yl-3-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]urea is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways in the body that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 1-Cyclohex-2-en-1-yl-3-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]urea has various biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell proliferation. It has also been shown to increase cell death and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-Cyclohex-2-en-1-yl-3-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]urea in lab experiments is its potential therapeutic properties. It can be used to study the mechanisms involved in various diseases and to develop new treatments. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 1-Cyclohex-2-en-1-yl-3-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]urea. One of the directions is to further investigate its potential as an anti-cancer agent. Another direction is to study its potential use as an anti-inflammatory and anti-oxidant agent. Additionally, future research could focus on understanding its mechanism of action and developing new treatments based on its properties.

Synthesis Methods

The synthesis method of 1-Cyclohex-2-en-1-yl-3-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]urea involves the reaction of cyclohex-2-en-1-one with 1-(2,2,2-trifluoroethyl)piperidin-4-yl)methanamine in the presence of an appropriate catalyst. The resulting compound is then treated with urea to obtain the final product.

Scientific Research Applications

1-Cyclohex-2-en-1-yl-3-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]urea has shown potential therapeutic properties in various scientific research applications. It has been studied for its anti-cancer, anti-inflammatory, and anti-oxidant properties. It has also been investigated for its potential use as an anti-depressant and anti-anxiety agent.